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Compound of Interest

Compound Name: 2-Chlorocyclohexanol

Cat. No.: B073132

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Chlorocyclohexanol, a vital intermediate in organic synthesis. Due to the limited availability of
direct quantitative solubility data for 2-Chlorocyclohexanol, this guide presents estimated
solubility based on the known behavior of structurally analogous compounds: cyclohexanol and
chlorocyclohexane. The underlying principle of "like dissolves like" governs the solubility
predictions, where the polar hydroxyl group and the moderately polar chloro group influence its
interaction with various organic solvents.

Physicochemical Properties of 2-
Chlorocyclohexanol

Before delving into its solubility, a summary of 2-Chlorocyclohexanol's key physicochemical
properties is presented below.
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Property Value

Molecular Formula CeH11CIO

Molecular Weight 134.60 g/mol

Appearance Colorless to pale yellow liquid
Density 1.13 g/mL at 25 °C[1]

Boiling Point 88-90 °C at 20 mmHg
Melting Point 29 °C

Refractive Index n20/D 1.488

Estimated Solubility of 2-Chlorocyclohexanol

The following table summarizes the estimated quantitative solubility of 2-Chlorocyclohexanol
in a range of common organic solvents. These estimations are derived from the known
solubility of cyclohexanol and chlorocyclohexane, providing a predictive framework for
experimental design.[2][3][4][5][6]
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. Estimated
Predicted o
o Quantitative
Solvent Solvent Type Qualitative .
. Solubility ( g/100
Solubility
mL at 25°C)
Hexane Non-polar Soluble >10
Toluene Non-polar (Aromatic) Very Soluble > 25
) ) Very Soluble / o
Diethyl Ether Polar aprotic T Miscible
Miscible
) Very Soluble / o
Chloroform Polar aprotic O Miscible
Miscible
) Very Soluble / o
Acetone Polar aprotic T Miscible
Miscible
) Very Soluble / o
Ethyl Acetate Polar aprotic . Miscible
Miscible
] Very Soluble / o
Ethanol Polar protic T Miscible
Miscible
] Very Soluble / o
Methanol Polar protic T Miscible
Miscible
Water Polar protic Sparingly Soluble <1

Experimental Protocols

Accurate determination of solubility is crucial for process development and optimization. The
following section details a standardized gravimetric method for quantifying the solubility of 2-
Chlorocyclohexanol in an organic solvent.

Determination of Solubility by the Gravimetric Method

This method involves preparing a saturated solution of the solute (2-Chlorocyclohexanol) in a
chosen solvent at a specific temperature. The concentration of the solute in the saturated
solution is then determined by evaporating the solvent and weighing the remaining solute.[7][8]
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Materials:

e 2-Chlorocyclohexanol

o Selected organic solvent

e Analytical balance (accurate to £0.0001 g)
e Thermostatic shaker bath or incubator
e Glass vials with screw caps

e Volumetric flasks (e.g., 10 mL)

o Pipettes

» Evaporating dish

e Drying oven

Procedure:

o Preparation of Saturated Solution:

o Add an excess amount of 2-Chlorocyclohexanol to a glass vial containing a known
volume (e.g., 10 mL) of the selected organic solvent. The presence of undissolved solid is
essential to ensure saturation.

o Seal the vial tightly to prevent solvent evaporation.
o Place the vial in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C).

o Agitate the mixture for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is
reached. Periodically check for the continued presence of undissolved solute.

o Sample Withdrawal and Filtration:

o Once equilibrium is achieved, allow the solution to stand undisturbed in the thermostatic
bath for at least 2 hours to allow the excess solid to settle.
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o Carefully withdraw a known volume (e.g., 5 mL) of the clear supernatant using a pre-
heated or temperature-equilibrated pipette to avoid precipitation.

o Itis crucial to filter the withdrawn sample using a syringe filter compatible with the solvent
to remove any remaining microcrystals.

o Gravimetric Analysis:
o Pre-weigh a clean and dry evaporating dish (Wh1).
o Transfer the filtered saturated solution into the pre-weighed evaporating dish.
o Weigh the evaporating dish containing the solution (W-).

o Place the evaporating dish in a drying oven at a temperature sufficient to evaporate the
solvent without degrading the 2-Chlorocyclohexanol (e.g., 60-80 °C, depending on the
solvent's boiling point).

o Continue drying until a constant weight is achieved. This is confirmed by periodic weighing
until two consecutive readings are within +0.0005 g.

o Record the final weight of the evaporating dish with the dry solute (Ws3).
Calculations:
o Weight of the solute: W_solute = W3 - W1
e Weight of the solvent: W_solvent = W2 - W3
¢ Solubility ( g/100 g solvent): Solubility = (W_solute / W_solvent) * 100

Mandatory Visualizations
Synthesis of 2-Chlorocyclohexanol

The industrial synthesis of 2-Chlorocyclohexanol is typically achieved through the reaction of
cyclohexene with hypochlorous acid. The following workflow diagram illustrates the key steps in
this process.[9]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b073132?utm_src=pdf-body
https://www.benchchem.com/product/b073132?utm_src=pdf-body
https://www.benchchem.com/product/b073132?utm_src=pdf-body
https://orgsyn.org/demo.aspx?prep=CV1P0158
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073132?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Reactants

Cyclohexene Gypochlorous Acid SolutioD

Reaction

A
Stirred Reaction Vessel
(15-20 °C)

Reaction Mixture

Work-up &

Purification

[Separation of Oily LayeD

Aqueous Layeg

Aqueous Layer Extraction
(with Ether)

Ether Extract

=

Y

Drying of Combined
Organic Layers
(Anhydrous Na2S0a4)

Crude Product

Vacuum Distillation

Oily Layer

2-Chlorocyclohexanol
(Final Product)

Click to download full resolution via product page

Synthesis Workflow for 2-Chlorocyclohexanol
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Logical Relationship of Solubility

The solubility of 2-Chlorocyclohexanol is a function of the interplay between its molecular
structure and the properties of the solvent. This relationship can be visualized as follows:

Polar Groups Non-polar Group Polar Solvents Non-polar Solvents
(-OH, -CI) (Cyclohexane Ring) (e.g., Ethanol, Acetone) (e.g., Hexane, Toluene)
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Factors Influencing the Solubility of 2-Chlorocyclohexanol

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Solubility of 2-Chlorocyclohexanol in Organic Solvents:
An In-depth Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073132#solubility-of-2-chlorocyclohexanol-in-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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